Cas no 298217-87-5 (2-(3,4-Dimethoxybenzoyl)-N-methylhydrazinecarbothioamide)

• Product Name: 2-(3,4-Dimethoxybenzoyl)-N-methylhydrazinecarbothioamide
• CAS No: 298217-87-5
• MF: C₁₁H₁₅N₃O₃S
• MW: 269.32010102272
• MDL: MFCD00954824
• CID: 3113706
• PubChem ID: 677000
• Update Time: 2025-10-16

2-(3,4-Dimethoxybenzoyl)-N-methylhydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxybenzoyl)-N-methylhydrazinecarbothioamide
• ALBB-023182
• 2-[(3,4-dimethoxyphenyl)carbonyl]-N-methylhydrazinecarbothioamide
• benzoic acid, 3,4-dimethoxy-, 2-[(methylamino)thioxomethyl]hydrazide
• JS-1029
• 2-(3,4-dimethoxybenzoyl)-N-methyl-1-hydrazinecarbothioamide
• MFCD00954824
• STK422122
• 3,4-dimethoxy-N-[(methylcarbamothioyl)amino]benzamide
• 298217-87-5
• AKOS003297443
• SR-01000307678
• H33888
• SR-01000307678-1
• CS-0318186
• 1-[(3,4-dimethoxybenzoyl)amino]-3-methylthiourea
• 2-(3,4-Dimethoxybenzoyl)-N-methylhydrazine-1-carbothioamide

• MDL： MFCD00954824
• Inchi： 1S/C11H15N3O3S/c1-12-11(18)14-13-10(15)7-4-5-8(16-2)9(6-7)17-3/h4-6H,1-3H3,(H,13,15)(H2,12,14,18)
• InChI Key： IQOMOUXYZRGOAZ-UHFFFAOYSA-N
• SMILES： S=C(NC)NNC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 269.08341252Da
• Monoisotopic Mass: 269.08341252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

2-(3,4-Dimethoxybenzoyl)-N-methylhydrazinecarbothioamide Security Information

• Storage Condition：(BD509125)

Additional information on 2-(3,4-Dimethoxybenzoyl)-N-methylhydrazinecarbothioamide

Comprehensive Overview of 2-(3,4-Dimethoxybenzoyl)-N-methylhydrazinecarbothioamide (CAS No. 298217-87-5)

2-(3,4-Dimethoxybenzoyl)-N-methylhydrazinecarbothioamide, with the CAS number 298217-87-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of hydrazinecarbothioamides, which are known for their diverse biological activities. The presence of dimethoxybenzoyl and methylhydrazine moieties in its structure contributes to its unique chemical properties, making it a subject of interest for scientists exploring novel therapeutic agents and crop protection solutions.

In recent years, the demand for highly functionalized organic compounds like 2-(3,4-Dimethoxybenzoyl)-N-methylhydrazinecarbothioamide has surged, driven by advancements in drug discovery and sustainable agriculture. Researchers are particularly intrigued by its potential as a kinase inhibitor or antioxidant agent, topics frequently searched in academic and industrial databases. The compound's structure-activity relationship (SAR) is a hot topic, with many studies focusing on how its molecular modifications can enhance efficacy or reduce side effects.

From an SEO perspective, keywords such as "buy 298217-87-5," "synthesis of hydrazinecarbothioamide derivatives," and "applications of dimethoxybenzoyl compounds" are highly relevant. These terms reflect user intent, ranging from procurement to academic research. Additionally, the compound's potential role in addressing global health challenges, such as antimicrobial resistance or chronic diseases, aligns with trending searches in biomedical innovation.

The synthetic pathway for CAS 298217-87-5 often involves multi-step reactions, including condensation and functional group transformations. Its purity and stability are critical for reproducibility in experiments, a concern frequently raised in research forums and QA platforms. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with Good Laboratory Practices (GLP).

Environmental and regulatory considerations are also pivotal. While 2-(3,4-Dimethoxybenzoyl)-N-methylhydrazinecarbothioamide is not classified as hazardous, its handling requires adherence to standard safety protocols. This aligns with the growing emphasis on green chemistry and sustainable synthesis, topics dominating scientific discourse and search queries related to chemical manufacturing.

In conclusion, 298217-87-5 represents a promising candidate for further exploration in both life sciences and material chemistry. Its versatility and the ongoing research into its applications ensure its relevance in answering contemporary scientific questions, from drug design to agrochemical development. As interest in tailored organic molecules grows, this compound will likely remain a focal point for innovation.